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Zosuquidar trihydrochloride

P-glycoprotein selectivity BCRP MRP1
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C32H34Cl3F2N3O2
Molecular Weight 637.0 g/mol
Cat. No. B15615953
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Technical Parameters

Basic Identity
Product NameZosuquidar trihydrochloride
Molecular FormulaC32H34Cl3F2N3O2
Molecular Weight637.0 g/mol
Structural Identifiers
InChIInChI=1S/C32H31F2N3O2.3ClH/c33-32(34)29-22-7-1-3-9-24(22)31(25-10-4-2-8-23(25)30(29)32)37-17-15-36(16-18-37)19-21(38)20-39-28-13-5-12-27-26(28)11-6-14-35-27;;;/h1-14,21,29-31,38H,15-20H2;3*1H
InChIKeyZPFVQKPWGDRLHL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers

Interactive Chemical Structure Model





Zosuquidar Trihydrochloride: Compound Profile

Zosuquidar trihydrochloride (formerly LY335979) is a third-generation, potent, and highly selective modulator of the ATP-binding cassette transporter P-glycoprotein (P-gp, ABCB1). Developed by Eli Lilly [1], it binds P-gp with a Ki of 59 nM and competitively inhibits substrate efflux at low nanomolar concentrations [2]. Zosuquidar reached Phase III clinical evaluation as an adjunct to chemotherapy in acute myeloid leukemia (AML) [3]. It is supplied as a trihydrochloride salt (CAS 167465-36-3, MW 636.99) and is soluble in both DMSO and water, facilitating diverse in vitro and in vivo experimental workflows.

P-gp-selective transporter studies requiring unambiguous single-transporter pharmacology
In vitro and in vivo MDR reversal experiments with low pharmacokinetic interaction context
Aqueous-compatible formulation for dosing without confounding organic co-solvent effects
Clinical-translational P-gp research supported by human pharmacodynamic target-engagement data

Why Zosuquidar Cannot Be Substituted

P-gp inhibitors differ substantially in their transporter selectivity profiles, pharmacokinetic (PK) interactions, and potency in cellular versus in vivo contexts. First-generation agents such as verapamil and cyclosporine A (CsA) are weak P-gp inhibitors with prominent off-target pharmacology, while later-generation compounds (tariquidar, elacridar) exhibit divergent selectivity for breast cancer resistance protein (BCRP/ABCG2) and multidrug resistance-associated protein 1 (MRP1/ABCC1) [1][2]. Interchanging these agents without considering these differences can produce confounding results in transporter studies and invalidate MDR reversal experiments. The evidence below quantifies the specific dimensions in which zosuquidar differs from its closest comparators, supporting informed procurement decisions.

Transporter Selectivity Profile Mismatch
Target
Zosuquidar: P-gp-selective
Substitute
Tariquidar, Elacridar: dual P-gp/BCRP inhibitors
BCRP co-inhibition may confound efflux assignment and alter substrate brain penetration interpretation.
Pharmacokinetic Interaction Context Divergence
Target
Zosuquidar: low CYP interaction
Substitute
Valspodar, CsA: substantial PK interactions requiring dose adjustments
Confounding metabolic interactions may shift coadministered substrate exposure, complicating MDR reversal interpretation.
Solubility-Limited Formulation Constraints
Target
Zosuquidar: water-soluble
Substitute
Tariquidar, Elacridar: water-insoluble, require organic co-solvents
Aqueous-only experimental systems may be incompatible with substitutes; vehicle-related effects may confound cellular assays.

Zosuquidar: Quantitative Differentiation Evidence

Transporter Selectivity: P-gp vs. BCRP and MRP1

Zosuquidar demonstrates exclusive specificity for P-gp without modulating MRP1- or BCRP-mediated resistance. In a direct comparative study using HL60/Vinc (P-gp+), HL60/ADR (MRP1+), and BCRP-transfected MCF-7 cells, zosuquidar at 0.5 µM fully reversed vinorelbine resistance in P-gp-expressing cells but had no effect on MRP1- or BCRP-mediated resistance. Even at 5 µM (approximately 100-fold above its P-gp Ki), zosuquidar produced little to no modulation of BCRP [1]. By contrast, tariquidar at concentrations ≥100 nM inhibits both P-gp and BCRP [2], and elacridar is a well-characterized dual P-gp/BCRP inhibitor with a BCRP IC50 of ~50 nM [3].

Transporter Selectivity
Head-to-head
No BCRP/MRP1 modulation at 0.5–5 µM; P-gp Ki 59 nM
Single-transporter selectivity context
Tariquidar inhibits BCRP at ≥100 nM; elacridar is equipotent on P-gp/BCRP
P-glycoprotein selectivity BCRP MRP1 ABC transporter pharmacology

Functional Potency in P-gp Substrate Accumulation

In the P-gp-overexpressing MDR cell line HL60/VCR, zosuquidar (LY335979) was 500–1500 times more potent than cyclosporine A or verapamil in restoring intracellular accumulation of the fluorescent P-gp substrates rhodamine 123 and daunorubicin, as measured by flow cytometry [1]. Zosuquidar blocked P-gp function on isolated CD56+ lymphocytes with an IC50 of 1.2 nM and in whole blood with an IC50 of 174 nM [1]. By comparison, verapamil exhibits a P-gp Ki of approximately 1.75 µM [2].

Functional Potency
Head-to-head
500–1500× more potent than CsA or verapamil in substrate accumulation assay
Supports low-concentration P-gp inhibition workflow
IC50 1.2 nM on CD56+ lymphocytes; verapamil Ki ≈ 1.75 µM
multidrug resistance reversal P-gp functional assay rhodamine 123 efflux HL60/VCR

Minimal Pharmacokinetic Drug–Drug Interaction

Zosuquidar coadministration does not necessitate dose reduction of concomitant chemotherapy. In a Phase I trial of intravenous zosuquidar (up to 640 mg/m²) with doxorubicin, pharmacokinetic analysis revealed only a modest decrease in doxorubicin clearance (17–22%) and a modest increase in AUC (15–25%) at zosuquidar doses exceeding 500 mg [1]. Oral zosuquidar (300 mg/m²) showed no effect on doxorubicin myelosuppression or PK [2]. By sharp contrast, the second-generation P-gp inhibitor valspodar (PSC-833) produced a 49% increase in paclitaxel half-life and required mandated chemotherapy dose reductions due to PK interactions [3].

Minimal PK Interaction
Cross-study comparable
Doxorubicin clearance ↓17–22%, AUC ↑15–25%; no mandated dose reduction
Low PK interaction context for in vivo studies
Valspodar required 25–50% chemotherapy dose reduction in comparable settings
pharmacokinetic interaction doxorubicin clearance MDR modulator clinical trial

Aqueous Solubility Advantage

Zosuquidar trihydrochloride exhibits substantial aqueous solubility critical for in vivo dosing and cell-based assays. Measured solubility at 25°C is 100 mg/mL (156.98 mM) in DMSO and 23–28 mg/mL (36.1–43.95 mM) in water, with ethanol insolubility . Tariquidar is insoluble in water and shows limited DMSO solubility (5.6–52 mg/mL depending on source) . Elacridar is similarly water-insoluble and requires warmed DMSO (7–100 mg/mL) [1]. This solubility difference directly impacts formulation flexibility and the achievable concentration range in aqueous experimental systems.

Aqueous Solubility
Cross-study comparable
Water 23–28 mg/mL; DMSO 100 mg/mL
Supports aqueous formulation flexibility
Tariquidar and elacridar are water-insoluble; require organic co-solvents
compound solubility DMSO solubility aqueous formulation in vivo dosing

CYP450 Interaction Profile

Zosuquidar has significantly lower affinity for CYP3A than for P-gp and shows no affinity for CYP1A, CYP2C9, or CYP2D6 at nanomolar concentrations [1][2]. This contrasts with many earlier P-gp modulators including cyclosporine A and verapamil, which are established CYP3A substrates and inhibitors, creating complex drug–drug interaction liabilities that confound interpretation of MDR reversal studies [3].

CYP450 Profile
Class-level
No significant CYP1A, CYP2C9, CYP2D6 inhibition; low CYP3A affinity relative to P-gp
Context-dependent metabolic interaction review
Qualitative difference from CsA/verapamil; quantitative CYP inhibition data to verify
cytochrome P450 CYP3A4 drug-drug interaction P-gp modulator safety

Clinical P-gp Inhibition Biomarker

In a Phase I clinical trial in AML patients, zosuquidar infusion produced rapid and near-complete inhibition of rhodamine 123 efflux in CD56+ cells in 16/16 patients (median inhibition: 95%) and in CD33+ cells from 6/10 patients (median inhibition: 85.25%). The median daunorubicin IC50 decreased significantly from 247 ng/mL (unmodulated) to 153 ng/mL with zosuquidar (p=0.01) [1]. In the randomized Phase III ECOG E3999 trial, however, the addition of zosuquidar to standard chemotherapy did not significantly improve the remission rate (51.9% vs. 48.9% placebo) [2], indicating that P-gp inhibition alone may be insufficient to overcome all resistance mechanisms in unselected AML populations. This pharmacodynamic evidence of target engagement, despite negative efficacy outcome, validates its utility as a tool compound for P-gp functional studies.

Clinical PD Biomarker
Endpoint context
Median 95% Rh123 efflux inhibition in CD56+ cells (16/16 patients); daunorubicin IC50 reduced from 247 to 153 ng/mL (p=0.01)
Target engagement endpoint context for translational research
Phase III remission rate not superior to placebo (51.9% vs. 48.9%); efficacy endpoint context may require review
pharmacodynamic biomarker P-gp efflux inhibition clinical translation acute myeloid leukemia

Zosuquidar Application Scenarios

P-gp-Specific Transporter Selectivity Profiling

When the research objective is to isolate the contribution of P-gp (ABCB1) to drug efflux—as required by FDA and EMA transporter guidance documents—zosuquidar is the inhibitor of choice. At 0.5 µM, it fully reverses P-gp-mediated resistance without affecting MRP1 or BCRP, even at 10-fold higher concentrations [1]. Tariquidar and elacridar cannot provide this single-transporter selectivity because they inhibit BCRP at concentrations overlapping with P-gp inhibition [2]. Use zosuquidar as a reference inhibitor in bidirectional transport assays (Caco-2, MDCK-MDR1) to definitively assign efflux liability to P-gp.

In Vivo MDR Reversal with Low PK Interaction

For mouse xenograft or syngeneic tumor models evaluating P-gp-mediated drug resistance, zosuquidar enables coadministration with doxorubicin, paclitaxel, or etoposide at full therapeutic doses without the confounding need for chemotherapy dose reduction [1]. At 30 mg/kg i.p. in P388/ADR leukemia-bearing mice, zosuquidar combined with doxorubicin or etoposide produced a significant increase in lifespan with no apparent alteration of anticancer drug pharmacokinetics [2]. This contrasts with valspodar, where mandated dose reductions complicate efficacy interpretation.

Blood-Brain Barrier P-gp Functional Studies

Zosuquidar's water solubility (≥23 mg/mL) and moderate brain penetration enhancement profile make it suitable for studies requiring selective P-gp inhibition at the blood–brain barrier without dual BCRP blockade. At an oral dose of 25 mg/kg, zosuquidar increases brain paclitaxel concentrations 5-fold at 24 h [1]. In rats, zosuquidar (6–20 mg/kg i.v.) increased nelfinavir brain-to-plasma ratios from 0.06 to 1.58 [2]. For experiments requiring maximal brain penetration of dual P-gp/BCRP substrates, elacridar provides superior enhancement (9.3-fold for imatinib vs. ~4-fold for zosuquidar) due to its dual inhibition , enabling researchers to choose the appropriate tool based on the substrate's transporter profile.

Clinical-Translational P-gp Research with PD Biomarker

Zosuquidar is uniquely supported by human clinical pharmacodynamic data demonstrating >95% P-gp efflux inhibition in circulating CD56+ cells at well-tolerated doses [1]. This provides a benchmark plasma concentration target (≥170 ng/mL for complete functional P-gp inhibition [2]) that can guide in vitro–in vivo extrapolation and experimental dosing regimens. For researchers developing new P-gp inhibitors or studying P-gp function in clinical samples, zosuquidar serves as a positive control with known human PD parameters.

Application
Selection Property
Validation Focus
P-gp-specific transporter selectivity profiling
Single-transporter selectivity context
Confirm absence of BCRP/MRP1 modulation at study concentration
In vivo MDR reversal studies
Low PK interaction context
Verify coadministered chemotherapy exposure not substantially altered
Blood-brain barrier P-gp functional research
Aqueous solubility and selective P-gp inhibition
Review brain-to-plasma ratio enhancement without dual BCRP blockade
Clinical-translational P-gp research
Human pharmacodynamic target-engagement benchmark
Use reported plasma concentration for complete P-gp inhibition as reference
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